Cas no 1269189-15-2 (2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride)

• Product Name: 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride
• CAS No: 1269189-15-2
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• CID: 5216957
• Update Time: 2025-06-14

2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-3-yl)piperidine dihydrochloride
• 2-(1-Methyl-1H-pyrazol-3-yl)piperidinedihydrochloride
• 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride

• Inchi： 1S/C9H15N3.2ClH/c1-12-7-5-9(11-12)8-4-2-3-6-10-8;;/h5,7-8,10H,2-4,6H2,1H3;2*1H
• InChI Key： DAYUTANLBBVLCE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1C1C=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride

Comprehensive Overview of 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride (CAS No. 1269189-15-2)

2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride (CAS No. 1269189-15-2) is a chemically significant compound with broad applications in pharmaceutical research and organic synthesis. Its unique structure, combining a piperidine ring with a methylpyrazole moiety, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in neurological and metabolic disorders.

The compound's dihydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. With the growing demand for novel heterocyclic compounds in medicinal chemistry, 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride has gained attention for its potential as a building block in the synthesis of bioactive molecules. Its relevance is further highlighted by the rise in searches for "piperidine derivatives" and "pyrazole-based pharmaceuticals," reflecting the scientific community's focus on innovative drug design.

Recent advancements in AI-driven drug discovery have spurred interest in compounds like 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride, as computational models predict their interactions with enzymes and receptors. This aligns with trending topics such as "machine learning in chemistry" and "high-throughput screening," where researchers seek efficient ways to identify promising candidates. The compound's structural features also make it a subject of study in fragment-based drug design, a strategy gaining traction in modern pharmacology.

From a synthetic perspective, 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride offers opportunities for regioselective functionalization, enabling the creation of diverse analogs. This flexibility is crucial for optimizing pharmacokinetic properties, a key concern in drug development. Queries like "how to modify piperidine scaffolds" and "pyrazole reactivity in medicinal chemistry" underscore the need for detailed insights into such compounds.

In summary, 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride (CAS No. 1269189-15-2) represents a valuable tool for researchers exploring small-molecule therapeutics and chemical biology. Its combination of a piperidine backbone and methylpyrazole substituent positions it at the intersection of multiple cutting-edge research areas, ensuring its continued relevance in scientific innovation.